Cas no 1142202-56-9 (Azocan-1-yl(oxo)acetic Acid)

• Product Name: Azocan-1-yl(oxo)acetic Acid
• CAS No: 1142202-56-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD12028233
• CID: 1085352
• Update Time: 2025-05-20

Azocan-1-yl(oxo)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Azocan-1-yl)-2-oxoacetic acid
• Azocan-1-yl(oxo)acetic acid
• Azocan-1-yl(oxo)acetic Acid

• MDL： MFCD12028233
• Inchi： 1S/C9H15NO3/c11-8(9(12)13)10-6-4-2-1-3-5-7-10/h1-7H2,(H,12,13)
• InChI Key： GOSNZTMEKBYIQT-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N1CCCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Azocan-1-yl(oxo)acetic Acid

Professional Introduction to Azocan-1-yl(oxo)acetic Acid (CAS No. 1142202-56-9)

Azocan-1-yl(oxo)acetic Acid, a compound with the chemical identifier CAS No. 1142202-56-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of Azocan-1-yl(oxo)acetic Acid incorporates a distinctive azocane moiety, which contributes to its reactivity and functionality, making it a valuable candidate for further exploration.

The azocane group, characterized by its nitrogen-containing heterocyclic ring system, is known for its versatility in organic synthesis. In the context of Azocan-1-yl(oxo)acetic Acid, this moiety plays a crucial role in modulating the compound's interactions with biological targets. Recent studies have highlighted the importance of such nitrogen-containing heterocycles in the design of novel therapeutic agents, particularly those aimed at modulating enzyme activity and cellular signaling pathways.

One of the most compelling aspects of Azocan-1-yl(oxo)acetic Acid is its potential as a chiral building block in pharmaceutical synthesis. The presence of a stereogenic center in the azocane ring allows for the creation of enantiomerically pure derivatives, which are often essential for achieving optimal pharmacological activity. This characteristic has made Azocan-1-yl(oxo)acetic Acid a subject of intense interest among medicinal chemists seeking to develop new drugs with improved selectivity and reduced side effects.

Recent advancements in computational chemistry have further enhanced the understanding of Azocan-1-yl(oxo)acetic Acid's properties. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These studies have been instrumental in predicting binding affinities and identifying potential lead compounds for drug discovery. The integration of machine learning algorithms has also enabled researchers to accelerate the design process by rapidly screening large libraries of derivatives.

The pharmaceutical industry has been particularly intrigued by Azocan-1-yl(oxo)acetic Acid due to its potential applications in treating various diseases. For instance, preliminary research suggests that derivatives of this compound may exhibit anti-inflammatory properties, making them candidates for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the structural features of Azocan-1-yl(oxo)acetic Acid have prompted investigations into its potential as an anticancer agent.

In vitro studies have demonstrated that certain analogs of Azocan-1-yl(oxo)acetic Acid can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression. These findings have opened up new avenues for research into targeted cancer therapies. Furthermore, the compound's ability to cross cell membranes has raised interest in its potential as a delivery vehicle for other therapeutic agents, thereby enhancing their bioavailability and efficacy.

The synthesis of Azocan-1-yl(oxo)acetic Acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes have been developed, but there is ongoing effort to optimize these methods for greater efficiency and sustainability. Green chemistry principles are being increasingly applied to reduce waste and minimize hazardous byproducts during the synthesis process. This aligns with broader industry trends toward environmentally friendly chemical manufacturing.

One particularly innovative approach involves the use of catalytic methods to streamline the synthesis of Azocan-1-yl(oxo)acetic Acid. Transition metal catalysts, in particular, have shown promise in facilitating key transformations while maintaining high selectivity and yield. These catalytic systems not only improve the efficiency of synthesis but also offer opportunities for scaling up production for industrial applications.

The future prospects for Azocan-1-yl(oxo)acetic Acid are bright, with ongoing research expected to uncover new applications and refine existing synthetic strategies. Collaborative efforts between academia and industry are crucial in translating laboratory findings into viable therapeutic agents. As our understanding of biological systems continues to grow, compounds like Azocan-1-yl(oxo)acetic Acid are poised to play a pivotal role in shaping the next generation of medicines.